N-(6-phenoxy-3-pyridinyl)-1-(4-pyridinylmethyl)-2-piperidinecarboxamide

• IUPAC Name: N-(6-phenoxypyridin-3-yl)-1-(pyridin-4-ylmethyl)piperidine-2-carboxamide
• InChI: InChI=1S/C23H24N4O2/c28-23(21-8-4-5-15-27(21)17-18-11-13-24-14-12-18)26-19-9-10-22(25-16-19)29-20-6-2-1-3-7-20/h1-3,6-7,9-14,16,21H,4-5,8,15,17H2,(H,26,28)
• InChI Key: LORXXYLWKVJZGB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C(=O)NC2=CN=C(C=C2)OC3=CC=CC=C3)CC4=CC=NC=C4
• Molecular Formula: C23H24N4O2
• Molecular Weight: 388.5 g/mol

Description

N-(6-phenoxy-3-pyridinyl)-1-(4-pyridinylmethyl)-2-piperidinecarboxamide, also known as JNJ-1930942, is a small molecule drug that has shown potential in the treatment of various diseases. This drug has been extensively studied in the scientific community due to its unique chemical structure and promising therapeutic properties.

Mechanism of Action

The mechanism of action of N-(6-phenoxy-3-pyridinyl)-1-(4-pyridinylmethyl)-2-piperidinecarboxamide is not fully understood. However, it is believed to act as a selective antagonist of the α2δ subunit of voltage-gated calcium channels. This leads to a decrease in calcium influx, resulting in a reduction in neurotransmitter release and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
N-(6-phenoxy-3-pyridinyl)-1-(4-pyridinylmethyl)-2-piperidinecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the release of neurotransmitters such as glutamate and substance P, which are involved in pain signaling. It has also been shown to increase the release of GABA, which is an inhibitory neurotransmitter that reduces neuronal excitability. Additionally, N-(6-phenoxy-3-pyridinyl)-1-(4-pyridinylmethyl)-2-piperidinecarboxamide has been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(6-phenoxy-3-pyridinyl)-1-(4-pyridinylmethyl)-2-piperidinecarboxamide is its high selectivity for the α2δ subunit of voltage-gated calcium channels. This makes it a useful tool for studying the role of these channels in various diseases. However, one of the limitations of this drug is its poor solubility, which can make it difficult to administer in lab experiments.

Future Directions

There are several future directions for the study of N-(6-phenoxy-3-pyridinyl)-1-(4-pyridinylmethyl)-2-piperidinecarboxamide. One direction is the further study of its potential therapeutic properties in various diseases. Another direction is the development of more soluble analogs of this drug, which could improve its usefulness in lab experiments. Additionally, the role of the α2δ subunit of voltage-gated calcium channels in various diseases could be further studied using N-(6-phenoxy-3-pyridinyl)-1-(4-pyridinylmethyl)-2-piperidinecarboxamide as a tool.

Synthesis Methods

The synthesis method of N-(6-phenoxy-3-pyridinyl)-1-(4-pyridinylmethyl)-2-piperidinecarboxamide involves a multi-step process. The first step involves the reaction of 2-chloro-6-phenoxy-3-pyridinecarboxylic acid with piperidine to form N-(6-phenoxy-3-pyridinyl)piperidine-2-carboxamide. This intermediate is then reacted with 4-picolyl chloride to produce N-(6-phenoxy-3-pyridinyl)-1-(4-pyridinylmethyl)-2-piperidinecarboxamide.

Scientific Research Applications

N-(6-phenoxy-3-pyridinyl)-1-(4-pyridinylmethyl)-2-piperidinecarboxamide has been extensively studied in the scientific community for its potential therapeutic properties. This drug has shown promise in the treatment of various diseases, including neuropathic pain, anxiety, depression, and addiction. It has also been studied for its potential use in the treatment of cancer.